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Compound of Interest

Compound Name: Methylamine nitrate

Cat. No.: B1595745

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylamine nitrate (CHsNHsNOs), a salt of methylamine and nitric acid, is a reactive
chemical intermediate with specific applications in organic synthesis. While its primary use is in
the formulation of energetic materials due to its high nitrogen content and oxidizing nature, it
also serves as a precursor in the synthesis of certain nitrogen-containing organic compounds.
[1][2][3] Unlike the more commonly used methylamine hydrochloride, the nitrate counterpart's
utility in broader organic synthesis, particularly in pharmaceutical and fine chemical production,
is limited due to the potential for undesired side reactions caused by the nitrate ion.[4]

These application notes provide a comprehensive overview of the established uses of
methylamine nitrate as a precursor in organic synthesis, with a focus on laboratory-scale
protocols for the preparation of key chemical intermediates. The information is intended for
researchers and professionals in organic chemistry and drug development.

Core Applications: Synthesis of Guanidine
Derivatives

The most prominent application of methylamine nitrate in organic synthesis is as a reactant in
the production of substituted guanidines. Specifically, it is a key precursor for N-methyl-N'-
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nitroguanidine and 1-methyl-3-nitroguanidine, which are important intermediates in the
synthesis of neonicotinoid insecticides.[5][6]

Synthesis of N-Methyl-N'-nitroguanidine

N-methyl-N'-nitroguanidine is synthesized in a two-step process where methylamine nitrate is
first reacted with dicyandiamide to form N-methylguanidine nitrate, which is subsequently
nitrated.

Reaction Pathway:
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Step 1: Formation of N-Methylguanidine Nitrate

Methylamine Nitrate Dicyandiamide

+ Dicyandiamide
(Heat)

N-Methylguanidine Nitrate

Step 2: Nitration

N-Methylguanidine Nitrate

H2S0a (conc.)

N-Methyl-N'-nitroguanidine
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Nitroguanidine Methylamine Nitrate Aqueous Solution

pH 9.5-12.3
30-60°C

1-Methyl-3-nitroguanidine

ooling, Filtration, Washing

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methylamine Nitrate as a Precursor in Organic
Synthesis: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595745#how-is-methylamine-nitrate-used-as-a-
precursor-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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